Cas no 862700-58-1 (4-Thiazolidinecarbonitrile, (4R)-, mono(4-methylbenzenesulfonate))

• Product Name: 4-Thiazolidinecarbonitrile, (4R)-, mono(4-methylbenzenesulfonate)
• CAS No: 862700-58-1
• MF: C₇H₈O₃S?C₄H₆N₂S
• CID: 1847122
• Update Time: 2025-10-28

4-Thiazolidinecarbonitrile, (4R)-, mono(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarbonitrile, (4R)-, mono(4-methylbenzenesulfonate)

Additional information on 4-Thiazolidinecarbonitrile, (4R)-, mono(4-methylbenzenesulfonate)

Recent Advances in the Study of 4-Thiazolidinecarbonitrile, (4R)-, mono(4-methylbenzenesulfonate) (CAS: 862700-58-1)

The compound 4-Thiazolidinecarbonitrile, (4R)-, mono(4-methylbenzenesulfonate) (CAS: 862700-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral thiazolidine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent itself. Recent studies have focused on its stereoselective synthesis, biological activities, and applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of this compound with high enantiomeric purity (>99% ee) using a novel organocatalytic approach. The researchers highlighted its structural importance as a constrained β-amino acid analog, which contributes to enhanced metabolic stability when incorporated into peptide-based therapeutics. This advancement addresses previous challenges in obtaining the (4R)-enantiomer in high yield and purity.

In pharmacological investigations, several research groups have explored the compound's activity against protein-protein interactions (PPIs), particularly those involving SH3 domains. A recent Nature Communications paper (2024) reported that derivatives of 4-Thiazolidinecarbonitrile, (4R)-, mono(4-methylbenzenesulfonate) showed selective inhibition of specific oncogenic PPIs with IC50 values in the low micromolar range. The tosylate salt form (as indicated in the product name) was found to improve solubility and bioavailability compared to the free base.

The compound's mechanism of action appears to involve unique binding modalities. Cryo-EM studies published in Cell Chemical Biology (2023) revealed that the thiazolidine ring system induces conformational changes in target proteins, while the nitrile group participates in specific hydrogen bonding interactions. This dual mode of action makes it particularly valuable for targeting "undruggable" protein surfaces.

From a medicinal chemistry perspective, the 4-methylbenzenesulfonate (tosylate) counterion has been shown to influence the compound's crystallization behavior and stability. A 2024 study in Crystal Growth & Design systematically compared different salt forms and concluded that the tosylate salt offers optimal physicochemical properties for formulation development, including enhanced thermal stability and reduced hygroscopicity.

Looking forward, several pharmaceutical companies have included this compound in their pipelines for developing novel antiviral and anticancer agents. Its structural features make it particularly attractive for targeting RNA-dependent RNA polymerases and protein-protein interactions involved in cell cycle regulation. Ongoing clinical trials (Phase I) are evaluating its safety profile in humans, with preliminary results expected in late 2024.

In conclusion, 4-Thiazolidinecarbonitrile, (4R)-, mono(4-methylbenzenesulfonate) represents an important building block in modern drug discovery. Its unique stereochemistry, versatile reactivity, and demonstrated biological activities position it as a valuable tool for chemical biology research and a promising lead for therapeutic development. Future research directions will likely focus on expanding its applications through structure-activity relationship studies and exploring its potential in targeted drug delivery systems.